Cas no 1178041-32-1 ((6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone)

• Product Name: (6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone
• CAS No: 1178041-32-1
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• CID: 2615518
• PubChem ID: 60858693
• Update Time: 2025-04-21

(6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone
• (6-CHLOROPYRIDAZIN-3-YL)(4-METHYLPIPERAZIN-1-YL)METHANONE
• (6-CHLORO-3-PYRIDAZINYL)(4-METHYL-1-PIPERAZINYL)-METHANONE
• MB11665
• SCHEMBL21666388
• 1178041-32-1

• Inchi： 1S/C10H13ClN4O/c1-14-4-6-15(7-5-14)10(16)8-2-3-9(11)13-12-8/h2-3H,4-7H2,1H3
• InChI Key： ZACSLPPBYMAHQU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCN(C)CC2)=O)N=N1

Computed Properties

• Exact Mass: 240.0777887Da
• Monoisotopic Mass: 240.0777887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3Ų